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Compound of Interest

Compound Name: N-Oleoyl glutamine

Cat. No.: B15579129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Oleoyl glutamine is a lipid molecule belonging to the class of N-acyl amino acids. As a

derivative of oleic acid and glutamine, its lipophilic nature necessitates the use of organic

solvents for the preparation of stock solutions for in vitro and in vivo studies. Dimethyl sulfoxide

(DMSO) and N,N-Dimethylformamide (DMF) are common aprotic polar solvents capable of

dissolving such molecules. This document provides detailed protocols for the preparation,

storage, and handling of N-Oleoyl glutamine stock solutions in DMSO and DMF.

Physicochemical Data and Solubility
Proper stock solution preparation begins with accurate information regarding the compound's

properties. While specific solubility data for N-Oleoyl glutamine is not readily available, data

from structurally similar compounds, such as N-Oleoyl glycine, can provide a useful estimate.

N-Oleoyl glycine is reported to be soluble in DMSO at approximately 12 mg/mL and in DMF at

approximately 10 mg/mL[1]. It is recommended to perform a small-scale solubility test to

determine the optimal concentration for your specific experimental needs.
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Property Value Source

Molecular Formula C₂₃H₄₂N₂O₄ PubChem[2]

Molecular Weight 410.6 g/mol PubChem[2]

Appearance Solid (assumed) General Knowledge

Estimated Solubility (DMSO)
~12 mg/mL (based on N-

Oleoyl glycine)
Cayman Chemical[1]

Estimated Solubility (DMF)
~10 mg/mL (based on N-

Oleoyl glycine)
Cayman Chemical[1]

Storage of Powder -20°C General Recommendation

Storage of Stock Solution -20°C or -80°C
General Recommendation[3]

[4][5]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of N-Oleoyl glutamine.

Adjust the mass of the compound and volume of the solvent accordingly for different desired

concentrations.

Materials:

N-Oleoyl glutamine powder

Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Sterile serological pipettes or calibrated micropipettes

Vortex mixer

Water bath or heat block (optional, for aiding dissolution)
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Sterile 0.22 µm syringe filter (optional, for sterilization)

Procedure:

Pre-Equilibration: Allow the vial of N-Oleoyl glutamine powder to equilibrate to room

temperature for 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of N-Oleoyl glutamine powder in a sterile

tube or vial.

Calculation Example (for 1 mL of 10 mM stock):

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 410.6 g/mol = 4.106 mg

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO or DMF to

the vial containing the powder.

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes.

If the compound does not fully dissolve, gentle warming in a water bath at a temperature

up to 37°C can be applied.[6] Intermittently vortex the solution until the solid is completely

dissolved.

Visually inspect the solution against a light source to ensure no particulates are present.

Sterilization (Optional): If the stock solution is intended for cell culture applications, sterile-

filter it through a 0.22 µm syringe filter compatible with the solvent (e.g., a PTFE membrane

for organic solvents) into a new sterile vial.[6] This step should be performed in a laminar

flow hood to maintain sterility.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed tubes.

[4][6] This practice is critical to avoid repeated freeze-thaw cycles, which can degrade the
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compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term stability.[3][5] When stored properly,

stock solutions in anhydrous DMSO or DMF are generally stable for several months.

Workflow for N-Oleoyl Glutamine Stock Preparation
The following diagram illustrates the key steps in the preparation of a stock solution.
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Caption: Workflow for preparing N-Oleoyl glutamine stock solutions.
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Stability and Handling Considerations
Hygroscopicity: DMSO is hygroscopic and will readily absorb water from the atmosphere.

Use anhydrous solvent and minimize the time containers are open to the air.

Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles as this can lead to compound

degradation and the introduction of water into DMSO, which may cause the compound to

precipitate upon thawing.[4]

Aqueous Solutions: N-Oleoyl glutamine is expected to have very low solubility in aqueous

buffers. When preparing working solutions, it is common to dilute the organic stock solution

into the aqueous medium. Ensure the final concentration of DMSO or DMF is compatible

with your experimental system (typically <0.5% for cell-based assays).

Glutamine Moiety: The glutamine component of the molecule can be labile in aqueous

solutions, degrading over time into pyroglutamate and ammonia, a process accelerated by

changes in pH and temperature.[3][7][8] While the stability in aprotic organic solvents like

DMSO and DMF is significantly higher, it is best practice to store stock solutions frozen and

protected from light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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